Cas no 2228450-02-8 (3-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)azetidine)

• Product Name: 3-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)azetidine
• CAS No: 2228450-02-8
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 6558282
• PubChem ID: 165610136
• Update Time: 2025-11-01

3-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)azetidine
• 2228450-02-8
• EN300-1761361
• 3-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)azetidine

• Inchi： 1S/C11H13N3/c1-2-10-9(4-8-5-12-6-8)7-14-11(10)13-3-1/h1-3,7-8,12H,4-6H2,(H,13,14)
• InChI Key： JIGCOFIFTACMSV-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CNC3C2=CC=CN=3)C1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.7Ų

Additional information on 3-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)azetidine

Introduction to 3-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)azetidine (CAS No. 2228450-02-8)

3-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)azetidine, identified by its CAS number 2228450-02-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule combines the structural features of pyrrole and pyridine, making it a versatile scaffold for the development of novel bioactive agents. The presence of the azetidine ring further enhances its potential as a pharmacophore, enabling interactions with biological targets in diverse ways.

The compound's unique structure positions it as a promising candidate for further exploration in drug discovery. Its molecular framework allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for preclinical and clinical studies. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how this compound might interact with biological systems, providing insights that could guide its development into a therapeutic agent.

In the realm of medicinal chemistry, the integration of multiple heterocyclic systems into a single molecule often leads to enhanced biological activity. The combination of pyrrole and pyridine in 3-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)azetidine creates a complex scaffold that can engage multiple binding sites on biological targets. This complexity is particularly valuable in the quest to develop drugs that exhibit high selectivity and efficacy.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The azetidine ring in this compound introduces conformational flexibility, which can be exploited to optimize interactions with biological targets. This flexibility is crucial for achieving the desired pharmacological effects while minimizing off-target interactions.

The synthesis of 3-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)azetidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic systems more efficiently, reducing the time and resources needed for drug development. The use of transition metal-catalyzed reactions and asymmetric synthesis techniques has further streamlined the process, enabling the rapid generation of libraries of related compounds for screening purposes.

In drug discovery pipelines, computational tools play a pivotal role in predicting the biological activity of candidate compounds. Molecular docking simulations have been used extensively to model the interactions between 3-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)azetidine and various biological targets, providing valuable insights into its potential pharmacological effects. These simulations help researchers identify key binding residues and optimize the compound's structure for improved efficacy.

The compound's potential applications extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including those with antiviral, anticancer, and anti-inflammatory properties. The ability to modify its core structure allows for the creation of derivatives with tailored biological activities, making it a versatile tool in pharmaceutical research.

Recent research has also explored the use of 3-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)azetidine in combination therapies. The concept of using multiple drugs that target different aspects of a disease process has gained significant traction in recent years. By combining this compound with other bioactive agents, researchers aim to achieve synergistic effects that enhance therapeutic outcomes while minimizing side effects.

The safety and efficacy of any new drug candidate must be thoroughly evaluated before it can be considered for clinical use. Preclinical studies involving 3-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)azetidine have focused on assessing its toxicity profile, pharmacokinetic behavior, and potential interactions with other drugs. These studies are essential for ensuring that the compound is safe for human consumption and that it can be administered effectively.

The future prospects for 3-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)azetidine are promising, given its unique structural features and potential applications in drug discovery. As research continues to uncover new biological targets and therapeutic strategies, this compound is likely to play an important role in the development of novel treatments for various diseases.